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Compound of Interest

Compound Name: 2,7-Dibromophenanthrene

Cat. No.: B122447 Get Quote

For researchers and scientists at the forefront of drug development, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential safety and

logistical information for working with 2,7-Dibromophenanthrene, a halogenated polycyclic

aromatic hydrocarbon. Adherence to these protocols is critical for ensuring personnel safety

and environmental protection.

Immediate Safety and Hazard Information
2,7-Dibromophenanthrene is a chemical that requires careful handling due to its potential

health hazards. Based on available safety data sheets, the primary risks are associated with

skin and eye irritation, and potential harm if inhaled or ingested.

Hazard Identification and Precautionary Statements:
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Hazard Class GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362+P364

Eye Irritation
H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Acute Toxicity (Oral) H302: Harmful if swallowed
P264, P270, P301+P312,

P330, P501

Acute Toxicity (Inhalation) H332: Harmful if inhaled
P261, P271, P304+P340,

P312

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to minimize exposure

to 2,7-Dibromophenanthrene.

Recommended Personal Protective Equipment:
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Body Part Equipment Specification

Respiratory Protection
Air-purifying respirator with a

particulate filter

NIOSH (US) or EN 149 (EU)

approved. Required when

handling the powder outside of

a certified chemical fume hood.

[1]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use and

dispose of them immediately

after handling the compound.

[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards.

Skin and Body Protection Laboratory coat
Fully buttoned to provide

maximum coverage.

Footwear Closed-toe shoes
To protect against accidental

spills.

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is crucial for the safe handling of 2,7-Dibromophenanthrene. All

operations involving the solid compound should be conducted within a certified chemical fume

hood to mitigate inhalation risks.

Experimental Workflow for Handling 2,7-Dibromophenanthrene:
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Safe Handling Workflow for 2,7-Dibromophenanthrene

1. Preparation

2. Handling

3. Post-Handling

Preparation Handling

Spill Response

If spill occurs

Post-Handling

Waste Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather Materials

Weigh Compound

Dissolve/Dispense

Decontaminate Surfaces

Doff PPE Correctly

Click to download full resolution via product page

Safe handling workflow for 2,7-Dibromophenanthrene.
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Detailed Experimental Protocol:

Preparation:

Don PPE: Before entering the laboratory space, put on all required personal protective

equipment as outlined in the table above.

Prepare Fume Hood: Ensure the chemical fume hood is operational with a certified face

velocity. The work surface should be clean, and potentially covered with absorbent,

plastic-backed paper.

Gather Materials: Assemble all necessary glassware, spatulas, and solvents within the

fume hood.

Handling:

Weighing: To minimize the risk of inhaling dust particles, carefully weigh the desired

amount of 2,7-Dibromophenanthrene in a tared container inside the fume hood.

Dissolving and Dispensing: If dissolving the compound, add the solvent to the solid slowly

to prevent splashing. All transfers of the solid or its solutions should be performed with

care to avoid spills.

Post-Handling:

Decontamination: After the procedure, decontaminate all surfaces and equipment that

came into contact with the chemical using an appropriate solvent and then soapy water.

Doffing PPE: Remove personal protective equipment in the correct order to prevent cross-

contamination. Gloves should be removed last.

Emergency Response and First Aid
Immediate and appropriate action is crucial in the event of exposure.

First Aid Measures:
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Exposure Route Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination.

Spill Cleanup Protocol:

In the case of a spill, evacuate the immediate area and ensure proper ventilation. For a small

spill of solid 2,7-Dibromophenanthrene, gently cover the material with an absorbent material

to avoid generating dust.[1] Carefully scoop the mixture into a sealed, labeled container for

hazardous waste. The area should then be decontaminated. For larger spills, or if you are not

trained in hazardous spill cleanup, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.

Waste Disposal Plan:

All waste containing 2,7-Dibromophenanthrene, including contaminated consumables and

excess reagents, must be treated as hazardous waste.

Disposal Guidelines:
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Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed container

designated for "Halogenated Aromatic Waste."

Liquid Waste (Solutions)

Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.

The solvent will also dictate the specific waste

stream.

Contaminated Labware (e.g., gloves, weighing

paper)

Place in a designated hazardous waste bag or

container.

All chemical waste must be disposed of through your institution's EHS office, following all local,

state, and federal regulations for hazardous waste disposal. Halogenated compounds often

require specific disposal routes, such as incineration at high temperatures, to prevent the

formation of toxic byproducts.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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